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Compound of Interest

2-Methylamino-5-methyl-3-
Compound Name:
nitropyridine

Cat. No.: B034671

Disclaimer: Specific safety data sheets (SDS) for 2-Methylamino-5-methyl-3-nitropyridine
were not located. The following guidance is synthesized from safety data for structurally similar
nitropyridine compounds and established laboratory waste management protocols. Always
consult with your institution's Environmental Health and Safety (EHS) department for specific

disposal requirements in your location.

The proper disposal of 2-Methylamino-5-methyl-3-nitropyridine is crucial for ensuring
laboratory safety and environmental protection. This compound, as with other nitropyridines,
should be treated as hazardous waste. Disposal should be conducted in accordance with local,
regional, and national regulations, and entrusted to a licensed waste disposal company.

Hazard Profile of Structurally Similar Compounds

To understand the potential hazards of 2-Methylamino-5-methyl-3-nitropyridine, the following
table summarizes the hazard classifications of similar compounds. This data underscores the
importance of cautious handling and proper disposal.
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Compound CAS No. Hazard Statements

Causes serious eye irritation,
2-Methyl-3-nitropyridine 18699-87-1 May cause respiratory
irritation, Combustible liquid[1].

Combustible liquid, Causes

2-(Methylamino)pyridine 4597-87-9 S
skin irritation[2].
2-Amino-3-methyl-5- Harmful if swallowed, Causes
. - 18344-51-9 _
nitropyridine serious eye damage[3].

Harmful if swallowed, May
) ) o cause an allergic skin reaction,
2-Methylamino-5-nitropyridine 4093-89-4 )
Causes serious eye

irritation[4].

Experimental Protocol: Step-by-Step Disposal
Procedure

This protocol provides a detailed methodology for the safe disposal of 2-Methylamino-5-

methyl-3-nitropyridine from a laboratory setting.
1. Personal Protective Equipment (PPE):

» Before handling the chemical, ensure appropriate PPE is worn, including chemical-resistant
gloves, protective clothing, and eye/face protection[1][4].

2. Waste Segregation and Collection:

» Designate a specific, properly labeled container for the collection of 2-Methylamino-5-
methyl-3-nitropyridine waste.

» Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's EHS guidelines.

e Solid waste (e.g., contaminated labware, gloves, paper towels) should be collected in a
separate, clearly labeled container from liquid waste[5][6].
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3. Container Management:

o Use only appropriate and compatible containers for waste storage[7]. The container must be
in good condition and have a secure, tightly fitting lid[1].

e The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "2-Methylamino-5-methyl-3-nitropyridine"[7].

o Keep the waste container closed at all times, except when adding waste[7].
4., Storage:

o Store the waste container in a designated Satellite Accumulation Area within the laboratory,
at or near the point of generation[7].

e The storage area should be a cool, dry, and well-ventilated place, away from heat, sparks,
open flames, and incompatible materials such as strong oxidizing agents, strong acids, and
strong bases[1].

5. Arranging for Disposal:

e Once the container is full or has reached the storage time limit (typically up to 12 months, but
this can vary by regulation), arrange for pickup through your institution's EHS department[7].

o Complete and submit the required hazardous waste disposal forms as per your institution's
procedures[7].

e The final disposal must be carried out by an approved and licensed waste disposal plant[1]
[2][4]. Do not attempt to dispose of this chemical down the drain or in regular trash[8][9].

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-Methylamino-
5-methyl-3-nitropyridine.
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Caption: Workflow for the safe disposal of laboratory chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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